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Compound of Interest

Compound Name: 4-lodoaniline-13C6

Cat. No.: B15143796

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 4-lodoaniline-
13Cs, a stable isotope-labeled compound used in research and drug development. Due to the
limited availability of a specific Material Safety Data Sheet (MSDS) for the 13Ce isotopologue,
this document synthesizes information from available data for 4-lodoaniline-13Ce and its
unlabeled counterpart, 4-lodoaniline. The toxicological and chemical properties are expected to
be nearly identical.

Section 1: Chemical and Physical Properties

4-lodoaniline-13Cs is a light brown to brown solid.[1] The introduction of six Carbon-13 atoms
increases its molecular weight compared to the unlabeled compound. Key physical and
chemical properties are summarized below.
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Property 4-lodoaniline-**Cs 4-lodoaniline Reference
CAS Number 233600-80-1 540-37-4 [11[2]
Molecular Formula 13CeHeIN CeHsIN [1][3]
Molecular Weight 224.98 g/mol 219.02 g/mol [1114]

) White to grey or
Light brown to brown

Appearance id blackish [11131[4115]
soli

powder/crystals

Melting Point Not available 61-63 °C (lit.) [3]1[5]

- _ _ 268.7 +23.0 °C

Boiling Point Not available ) [3]
(Predicted)

Flash Point Not available 116.3 °C [3]

Slightly soluble in
B Soluble in DMSO (100  water; Soluble in
Solubility [1]13]
mg/mL) chloroform, methanol,

alcohol, and ether.

] 0.00758 mmHg at
Vapor Pressure Not available . [3]

pKa Not available 3.81 (at 25°C) [3]

Section 2: Hazard Identification and Safety
Precautions

The primary hazards associated with 4-lodoaniline are based on data for the unlabeled
compound and should be considered applicable to 4-lodoaniline-13Ce.

GHS Hazard Classification:
o Acute Toxicity, Oral: Harmful if swallowed (H302).[4][6]

» Skin Corrosion/Irritation: Causes skin irritation (H315).[4][6]
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e Serious Eye Damage/Eye Irritation: Causes serious eye irritation (H319).[6]

e Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation): May cause
respiratory irritation (H335).[6]

Precautionary Statements:

e Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][7] Wash skin
thoroughly after handling.[7] Do not eat, drink, or smoke when using this product.[7] Wear
protective gloves, protective clothing, eye protection, and face protection.[7]

e Response: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[6][7]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[7]
» Disposal: Dispose of contents/container in accordance with local regulations.[7]

Absorption into the body may lead to the formation of methemoglobin, which can cause
cyanosis.[6] The onset of symptoms may be delayed.[6]

Section 3: Experimental Protocols and Handling
Safe Handling Workflow

The following diagram outlines the recommended workflow for safely handling 4-lodoaniline-
13Ce In a laboratory setting.
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Safe handling workflow for 4-lodoaniline-13Ce.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate
government standards such as NIOSH (US) or EN 166 (EU).[7]

o Skin Protection: Handle with gloves. Wash and dry hands after use.[7]
» Body Protection: Wear appropriate protective clothing.[8]

o Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges.

Storage Conditions:

e Solid: Store at 4°C and protect from light.[1] Keep the container tightly closed in a dry and
well-ventilated place.[7] The compound is light-sensitive.[3]

o Stock Solutions: Store in a solvent at -80°C for up to 6 months or at -20°C for up to 1 month,
protected from light.[1]

Spill and Accidental Release Measures:

e Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust
generation. Use dry clean-up procedures and place the material in a suitable, labeled
container for waste disposal.[8]

o Major Spills: Evacuate the area and move upwind. Alert emergency responders to the
location and nature of the hazard.[8]

First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][7]
» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[6][7]

Section 4: Experimental Protocols

While specific experimental protocols for 4-lodoaniline-13Ce are proprietary to the user's
research, general methodologies for the unlabeled compound are instructive.

Preparation of 4-lodoaniline (for reference): A common method involves the reaction of aniline
with iodine in the presence of sodium bicarbonate.[9]

e Aniline and sodium bicarbonate are added to water.

e Crushed iodine is slowly added with vigorous stirring.

e The mixture is stirred for approximately 20 minutes after the addition is complete.

« If the solution is yellow, a small amount of sodium bisulfite can be added for decolorization.

e The crude product is obtained by filtration and can be purified by recrystallization from
ethanol.[9]

Use in Organic Synthesis: 4-lodoaniline is a versatile reagent in organic synthesis, particularly
in metal-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Heck couplings.
[10] The iodine atom serves as an excellent leaving group.[10] It is also used in the preparation
of functionalized materials like phenyl functionalized graphene oxide and in palladium-
catalyzed carbonylation reactions to produce polybenzamides.[10] The 3Ce-labeled version is
invaluable for tracer studies and quantitative analysis in drug development processes.[1]

Disclaimer:This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet. Researchers should always consult the most current SDS provided by the
manufacturer before handling this chemical and adhere to all institutional and governmental
safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of 4-
lodoaniline-3Ce]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143796#4-iodoaniline-13c6-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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